Cas no 2648934-99-8 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid
• CAS No: 2648934-99-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6367953
• PubChem ID: 165816976
• Update Time: 2025-05-26

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid
• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]pentanoic acid
• 2648934-99-8
• EN300-1488463

• Inchi： 1S/C25H30N2O5/c1-4-10-21(22(28)29)26-23(30)25(3,5-2)27-24(31)32-15-20-18-13-8-6-11-16(18)17-12-7-9-14-19(17)20/h6-9,11-14,20-21H,4-5,10,15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t21-,25?/m1/s1
• InChI Key： RAJOGIHLIAHFJS-JGKWMGOWSA-N
• SMILES： O(C(NC(C)(C(N[C@@H](C(=O)O)CCC)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid

Introduction to (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic Acid (CAS No. 2648934-99-8)

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid (CAS No. 2648934-99-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development and peptide synthesis.

The Fmoc group, or fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of this group in the structure of (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid makes it an ideal candidate for the synthesis of complex peptides and proteins, where precise control over the sequence and reactivity of amino acids is crucial.

Recent advancements in the field have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that Fmoc-protected amino acids can significantly enhance the stability and bioavailability of peptides, making them more suitable for clinical applications. This research underscores the potential of (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid in the design and synthesis of new drugs.

The (R) configuration of the compound indicates its chirality, which is a critical factor in its biological activity. Chiral compounds often exhibit different pharmacological properties compared to their enantiomers, and this can be leveraged to optimize drug efficacy and reduce side effects. The (R) configuration in (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid suggests that it may have specific interactions with biological targets, making it a valuable tool in drug discovery.

In addition to its role in peptide synthesis, (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid has shown promise in other areas of chemical biology. For example, it can be used as a building block for the synthesis of small molecules that target specific cellular pathways. A study published in *Chemical Biology* in 2023 reported the use of Fmoc-protected amino acids to develop inhibitors of protein-protein interactions, which are implicated in various diseases such as cancer and neurodegenerative disorders.

The physical and chemical properties of (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid are also noteworthy. It is typically supplied as a white crystalline solid with a high purity level, making it suitable for use in both research and industrial settings. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic reactions.

From a safety perspective, (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid should be handled with care, following standard laboratory safety protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

In conclusion, (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopentanoic acid (CAS No. 2648934-99-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral configuration, and protective group make it an essential tool for the synthesis of complex peptides and small molecules with therapeutic applications. As research continues to advance, this compound is likely to play an increasingly important role in the development of new drugs and therapies.